Cas no 896339-35-8 (N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-methanesulfonylbenzamide)

• Product Name: N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-methanesulfonylbenzamide
• CAS No: 896339-35-8
• MF: C₁₉H₁₈N₂O₅S₂
• MW: 418.486622333527
• CID: 5976875
• PubChem ID: 16802872
• Update Time: 2025-10-29

N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-methanesulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-methanesulfonylbenzamide
• Benzamide, N-[4-(3,4-dimethoxyphenyl)-2-thiazolyl]-4-(methylsulfonyl)-
• 896339-35-8
• N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-methanesulfonylbenzamide
• N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-4-(methylsulfonyl)benzamide
• F2558-0052
• AKOS024660242
• N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-methylsulfonylbenzamide
• Z27455270

• Inchi： 1S/C19H18N2O5S2/c1-25-16-9-6-13(10-17(16)26-2)15-11-27-19(20-15)21-18(22)12-4-7-14(8-5-12)28(3,23)24/h4-11H,1-3H3,(H,20,21,22)
• InChI Key： DXIYCZNLKZFAMN-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(OC)C(OC)=C2)=CS1)(=O)C1=CC=C(S(C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 418.06571403g/mol
• Monoisotopic Mass: 418.06571403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 131Ų

Experimental Properties

• Density: 1.367±0.06 g/cm3(Predicted)
• pka: 6.35±0.50(Predicted)

Additional information on N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-methanesulfonylbenzamide

Comprehensive Overview of N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-methanesulfonylbenzamide (CAS No. 896339-35-8)

N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-methanesulfonylbenzamide (CAS No. 896339-35-8) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its abbreviated name or CAS number, belongs to the class of thiazole derivatives, which are known for their diverse biological activities. The presence of methoxy and methanesulfonyl functional groups in its structure enhances its reactivity and makes it a promising candidate for drug development.

In recent years, the scientific community has shown growing interest in thiazole-based compounds like N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-methanesulfonylbenzamide, particularly in the context of targeted therapy and enzyme inhibition. Researchers are exploring its potential as a kinase inhibitor, a class of compounds that play a critical role in regulating cellular processes and are often targeted in cancer treatment. The compound's ability to interact with specific biological pathways has made it a subject of numerous in vitro and in vivo studies.

The synthesis of N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-methanesulfonylbenzamide involves multi-step organic reactions, including amide coupling and thiazole ring formation. Its molecular formula, C₁₉H₁₈N₂O₅S₂, reflects its complex structure, which contributes to its high specificity in binding to target proteins. The compound's physicochemical properties, such as solubility and stability, are critical factors in its formulation for potential clinical use. Recent advancements in computational chemistry have enabled researchers to predict its binding affinity and optimize its structure for enhanced efficacy.

One of the most frequently searched questions related to this compound is its potential role in neurodegenerative diseases. Preliminary studies suggest that N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-methanesulfonylbenzamide may modulate oxidative stress pathways, which are implicated in conditions like Alzheimer's and Parkinson's disease. Additionally, its anti-inflammatory properties have sparked interest in its application for autoimmune disorders. These findings align with the broader trend of exploring small-molecule therapeutics for complex diseases.

From a commercial perspective, the demand for high-purity N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-methanesulfonylbenzamide has increased, driven by its use in drug discovery and preclinical research. Suppliers and manufacturers emphasize the importance of quality control and analytical validation to ensure consistency in research outcomes. Techniques such as HPLC and mass spectrometry are commonly employed to verify the compound's purity and identity.

In conclusion, N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-methanesulfonylbenzamide (CAS No. 896339-35-8) represents a fascinating area of study in modern medicinal chemistry. Its versatile applications, from kinase inhibition to neuroprotection, highlight its potential as a cornerstone in future therapeutic developments. As research continues to uncover its mechanisms of action, this compound is poised to remain a key player in the quest for innovative treatments.